Cas no 1449008-15-4 (5-BROMO-3-CHLORO-2-FLUOROBENZOIC ACID)

• Product Name: 5-BROMO-3-CHLORO-2-FLUOROBENZOIC ACID
• CAS No: 1449008-15-4
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• MDL: MFCD24107274
• CID: 4600493
• PubChem ID: 74892428
• Update Time: 2025-06-08

5-BROMO-3-CHLORO-2-FLUOROBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-2-fluorobenzoic acid
• Benzoic acid, 5-bromo-3-chloro-2-fluoro-
• MFCD24107274
• 5-Bromo-3-chloro-2-fluoro-benzoic acid
• CS-0194603
• SCHEMBL22492250
• Z1450923305
• EN300-1240611
• F82954
• ZHC00815
• AKOS020008976
• 1449008-15-4
• 5-BROMO-3-CHLORO-2-FLUOROBENZOIC ACID

• MDL： MFCD24107274
• Inchi： 1S/C7H3BrClFO2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,(H,11,12)
• InChI Key： UORGWZXBZZYVLS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Br)=CC(Cl)=C1F

Computed Properties

• Exact Mass: 251.89890g/mol
• Monoisotopic Mass: 251.89890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-BROMO-3-CHLORO-2-FLUOROBENZOIC ACID

Introduction to 5-BROMO-3-CHLORO-2-FLUOROBENZOIC ACID (CAS No. 1449008-15-4)

5-BROMO-3-CHLORO-2-FLUOROBENZOIC ACID, identified by the Chemical Abstracts Service registry number 1449008-15-4, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its bromo and chloro substituents on the benzene ring, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both halogen atoms enhances its reactivity, making it a versatile building block for the development of more complex molecules.

The structural motif of 5-BROMO-3-CHLORO-2-FLUOROBENZOIC ACID positions it as a key candidate for further functionalization. The fluorine atom, in particular, contributes to the molecule's lipophilicity and metabolic stability, which are critical factors in drug design. Researchers have leveraged these properties to explore its potential in various applications, including the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals.

In recent years, the demand for fluorinated compounds has surged due to their enhanced biological activity and improved pharmacokinetic profiles. 5-BROMO-3-CHLORO-2-FLUOROBENZOIC ACID fits well within this trend, as it serves as a precursor for numerous fluorinated derivatives. For instance, its use in constructing heterocyclic scaffolds has been reported in several studies, demonstrating its importance in medicinal chemistry.

One of the most compelling aspects of 5-BROMO-3-CHLORO-2-FLUOROBENZOIC ACID is its role in the development of novel therapeutic agents. Its halogenated structure allows for selective modifications at multiple sites, enabling chemists to tailor the molecule for specific biological targets. This flexibility has been exploited in the design of small-molecule inhibitors targeting enzymes involved in cancer metabolism. Preliminary studies suggest that derivatives of this compound exhibit promising antitumor activity by disrupting key metabolic pathways.

The synthesis of 5-BROMO-3-CHLORO-2-FLUOROBENZOIC ACID itself is an intriguing process that highlights modern synthetic methodologies. Traditional approaches often involve multi-step reactions with moderate yields. However, recent advancements in catalytic processes have enabled more efficient routes to this compound. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromo and chloro groups with high precision. These improvements not only enhance yield but also reduce waste, aligning with green chemistry principles.

Another area where 5-BROMO-3-CHLORO-2-FLUOROBENZOIC ACID has found utility is in agrochemical research. Fluorinated benzoic acids are known to possess herbicidal and fungicidal properties. By incorporating this compound into larger molecular frameworks, scientists have developed novel agrochemicals that offer improved efficacy against resistant plant pathogens. This underscores the broad applicability of 5-BROMO-3-CHLORO-2-FLUOROBENZOIC ACID beyond pharmaceuticals.

The analytical characterization of 5-BROMO-3-CHLORO-2-FLUOROBENZOIC ACID is another critical aspect that ensures its quality and consistency in industrial applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and purity. These analytical methods not only validate the compound's identity but also provide insights into its chemical behavior under various conditions.

In conclusion, 5-BROMO-3-CHLORO-2-FLUOROBENZOIC ACID (CAS No. 1449008-15-4) represents a cornerstone in modern synthetic chemistry due to its unique structural features and reactivity. Its role in drug discovery, agrochemical development, and material science underscores its significance as a versatile intermediate. As research continues to uncover new applications for halogenated benzoic acids, compounds like this will remain indispensable tools for chemists and biologists alike.